3-(N,4-dimethylphenylsulfonamido)-N-(2-fluorobenzyl)thiophene-2-carboxamide
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Description
3-(N,4-dimethylphenylsulfonamido)-N-(2-fluorobenzyl)thiophene-2-carboxamide is a useful research compound. Its molecular formula is C20H19FN2O3S2 and its molecular weight is 418.5. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Activity :
- Compounds with structural similarities to 3-(N,4-dimethylphenylsulfonamido)-N-(2-fluorobenzyl)thiophene-2-carboxamide have been synthesized and evaluated for their biological activities. For example, a study on aromatic sulfonamide inhibitors of carbonic anhydrases showed these compounds exhibited nanomolar inhibitory concentration against several isoenzymes, highlighting their potential in therapeutic applications (Supuran, Maresca, Gregáň, & Remko, 2013).
Sensing and Detection Technologies :
- Research on reaction-based fluorescent probes for discrimination of thiophenols over aliphatic thiols utilized compounds with sulfonamide groups for selective detection, indicating the application of such chemical structures in environmental and biological sciences (Wang, Han, Jia, Zhou, & Deng, 2012).
Polymer Science :
- Studies on the synthesis and characterization of aromatic polyamides based on ether-sulfone-dicarboxylic acids have been conducted, where sulfonamide and related compounds play a crucial role in developing new materials with potential applications in various industries (Hsiao & Huang, 1997).
Enzyme Inhibition for Therapeutic Applications :
- A diverse series of substituted benzenesulfonamides were investigated as aldose reductase inhibitors with antioxidant activity. These studies emphasize the therapeutic potential of sulfonamide derivatives in managing long-term diabetic complications (Alexiou & Demopoulos, 2010).
Fluorescence Spectroscopy :
- The effect of solvent on the absorption and fluorescence spectra of biologically active carboxamides has been explored, providing insights into the photophysical properties of these compounds, which could be valuable in designing fluorescent probes and materials (Patil, Melavanki, Kapatkar, Ayachit, & Saravanan, 2011).
Properties
IUPAC Name |
N-[(2-fluorophenyl)methyl]-3-[methyl-(4-methylphenyl)sulfonylamino]thiophene-2-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H19FN2O3S2/c1-14-7-9-16(10-8-14)28(25,26)23(2)18-11-12-27-19(18)20(24)22-13-15-5-3-4-6-17(15)21/h3-12H,13H2,1-2H3,(H,22,24) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JWKGCACDFRMWQZ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)N(C)C2=C(SC=C2)C(=O)NCC3=CC=CC=C3F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H19FN2O3S2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
418.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.